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Imidazo-[4,5-c]pyridines
Imidazopyridines, specifically imidazo\[4,5-c\]pyridines, are a class of heterocyclic compounds characterized by the fusion of an imidazole ring with a pyridine ring. These molecules exhibit diverse biological activities and are of significant interest in pharmaceutical and medicinal chemistry research due to their potential applications as antiparasitic, antimicrobial, and anticancer agents. The unique electronic properties derived from the fused ring system contribute to their structural complexity, enabling various modifications that can be tailored for specific pharmacological targets.
Structurally, imidazo\[4,5-c\]pyridines feature a 1H-imidazole ring fused to a pyridine ring at positions 4 and 5 of the imidazole moiety. This core structure allows for the introduction of diverse functional groups on both rings, which can be strategically incorporated to optimize drug-like properties such as lipophilicity, pharmacokinetics, and selectivity.
In terms of synthesis, these compounds are typically prepared through multistep reactions involving condensation, aromatization, and alkylation steps. The synthetic routes often require the use of protecting groups and reagents that can selectively modify specific functional groups to achieve the desired molecular structure with high purity and yield.
![Imidazo-[4,5-c]pyridines](https://news.kuujia.com/images/category/27.jpg)
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(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals Introduction to (1S)-2,2-Dimethylcyclopropane-1-carboxamide (1S)-2,2-Dimethylcyclopropane-1-carboxamide is a unique chemical compound that has garnered significant attention in the fields of chemistry and biomedicine. This molecule, characterized by its cyclopropane ring with two methyl substituents at...
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(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals Introduction to (4R)-4-Phenyl-1,3-Oxazolidin-2-One (4R)-4-Phenyl-1,3-Oxazolidin-2-One is a versatile and valuable compound in the field of organic chemistry, particularly in the synthesis of chiral pharmaceuticals. Its unique structure combines an oxazolidinone ring with a phenyl group, making it...
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